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Compound of Interest

Compound Name: Esbiothrin

Cat. No.: B166119

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einfihrung: Esbiothrin ist ein synthetisches Pyrethroid-Insektizid, das fur seine schnelle
Knock-Down-Wirkung gegen eine Vielzahl von Haushaltsschadlingen bekannt ist.[1] ES wirkt
als Kontaktgift und zielt auf das Nervensystem von Insekten ab.[2] Als Isomerengemisch von
Allethrin wird Esbiothrin h&ufig in Produkten wie Mlckenspulen, Sprays und elektrischen
Verdampfern verwendet.[3][4][5] Die genaue Quantifizierung von Esbiothrin in diesen
Formulierungen sowie in Umwelt- und biologischen Proben ist fur die Qualitatskontrolle, die
Sicherheitsbewertung und die Einhaltung gesetzlicher Vorschriften unerlasslich.

Die Verwendung eines zertifizierten analytischen Standards ist fur die Entwicklung und
Validierung genauer und reproduzierbarer Analysemethoden von entscheidender Bedeutung.
[6] Diese Anwendungshinweise beschreiben die ordnungsgemalie Vorbereitung und
Verwendung von Esbiothrin als analytischem Standard fur chromatographische Techniken wie
die Gaschromatographie (GC) und die Hochleistungsflissigkeitschromatographie (HPLC).

Physikalisch-chemische Eigenschaften und
quantitative Daten

Die genauen physikalisch-chemischen Eigenschaften sind fur die Handhabung und
Vorbereitung des Standards entscheidend.
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Tabelle 1: Physikalisch-chemische Eigenschaften von Esbiothrin

Eigenschaft Wert Referenz
CAS-Nummer 584-79-2 [7]
Summenformel C19H2603

Molekulargewicht 302.41 g/mol

(2-Methyl-4-oxo-3-prop-2-

enylcyclopent-2-en-1-yl) 2,2-
Synonym ) [8]

dimethyl-3-(2-methylprop-1-

enyl)cyclopropan-1-carboxylat

Format Ordentlich (neat)

) Analytischer Standard (z.B.
Qualitatsstufe [4]
PESTANAL®)

| Toxizitat (in vitro) | ICso auf HepG2-Zellen: 54.32 uM [[9] |

Tabelle 2: Analytische Nachweisgrenzen fur Pyrethroide (Beispiele)

Nachweisgrenze

Matrix Analysemethode Referenz
(MDL)
Wasser GCIMS 2.0-6.0 ng/L [10]
Wasser GC/MS/MS 0.5-1.0 ng/L [10]
] 0.5 -4 ngl/g
Sediment GC/ECD ) [11]
(Trockengewicht)

| Gewebe | GC/ECD | 1 - 3 ng/g (Frischgewicht) |[11] |

Wirkmechanismus

Esbiothrin gehdrt wie andere Typ-I-Pyrethroide zu den Axon-Giften.[8] Sein priméres Ziel im
Insektenkorper sind die spannungsgesteuerten Natriumkandale entlang der
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Nervenzellmembranen.[2][12][13] Durch die Bindung an diese Kanéle verlangsamt Esbiothrin
deren Schlief3kinetik.[3][12] Dies fluihrt zu einem verlangerten Einstrom von Natriumionen in das
Neuron, was wiederholte und unkontrollierte Nervenimpulse zur Folge hat.[13] Dieser Zustand
der Hyperexzitabilitat fuhrt schlie3lich zu LAhmungen und zum Tod des Insekts.[2][3]

Abbildung 1: Vereinfachter Wirkmechanismus von Esbiothrin auf neuronale Natriumkanale.

Experimentelle Protokolle

Die folgenden Protokolle beschreiben die Herstellung von Standardlésungen und deren
Anwendung in analytischen Methoden. Es ist unerlasslich, bei allen Schritten persdnliche
Schutzausrtstung (PSA) wie Schutzbrillen, Handschuhe und Laborkittel zu tragen.

Dieses Protokoll beschreibt die Herstellung einer konzentrierten Stammldsung aus einem
reinen analytischen Standard.

Materialien:
o Esbiothrin, analytischer Standard (neat)

¢ Ldsungsmittel von hoher Reinheit (z. B. Acetonitril oder Methanol, HPLC- oder
Ruckstandsanalytik-Qualitat)[14][15]

* Analysenwaage (Genauigkeit = 0.01 mg)

o Messkolben aus Glas, Klasse A (z. B. 10 mL)

o Glaspipetten oder -spritzen

e Braunglasflaschchen mit teflonbeschichteten Kappen zur Lagerung
Vorgehensweise:

o Tarieren: Stellen Sie ein sauberes, trockenes Wagegefal? auf die Analysenwaage und
tarieren Sie es.

o Einwaage: Wiegen Sie ca. 10 mg des Esbiothrin-Standards genau in das Wagegefal} ein.
Notieren Sie das exakte Gewicht.
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o Uberfiihren: Uberfiihren Sie den abgewogenen Standard quantitativ in einen 10-mL-
Messkolben. Spullen Sie das Wagegefald mehrmals mit kleinen Mengen des gewahlten
Lésungsmittels, um sicherzustellen, dass der gesamte Standard Gbertragen wird.

o Auflésen: Flllen Sie den Messkolben etwa zur Halfte mit dem Lésungsmittel und schwenken
Sie ihn vorsichtig, bis sich der Standard vollstandig aufgelost hat. Eine kurze Behandlung im
Ultraschallbad kann die Auflésung unterstttzen.[15][16]

 Aufflllen: Fullen Sie den Messkolben mit dem Lésungsmittel genau bis zur Kalibriermarke
auf. Verschliel3en Sie den Kolben und mischen Sie die Losung durch mehrmaliges
Umkehren grundlich.

o Konzentration berechnen: Berechnen Sie die exakte Konzentration der Stammldsung in
pg/mL unter Verwendung des genauen Einwaagegewichts.

o Formel: Konzentration (ug/mL) = (Eingewogene Masse [mg] / Volumen des Messkolbens
[mL]) * 1000

« Lagerung: Uberfuhren Sie die Stammldsung in ein beschriftetes Braunglasflaschchen.
Lagern Sie die Losung bei < -18°C, um den Abbau zu minimieren.[14] Die Haltbarkeit sollte
gemal den Empfehlungen des Herstellers oder internen Stabilitatsstudien festgelegt
werden.[14][15]

Abbildung 2: Arbeitsablauf zur Herstellung einer analytischen Stammlésung.

Arbeitsstandards werden durch serielle Verdiinnung der Stammldsung hergestellt und zur
Erstellung einer Kalibrierkurve verwendet.

Vorgehensweise:

o Zwischenverdinnung: Bereiten Sie eine Zwischenverdiinnung vor (z. B. 10 pg/mL), indem
Sie ein geeignetes Aliquot der Stammldsung (z. B. 100 pL der 1000 pg/mL Stammldsung) in
einen 10-mL-Messkolben geben und mit dem Losungsmittel auffullen.

» Serielle Verduinnung: Stellen Sie aus der Zwischenverdiinnung eine Reihe von
Kalibrierstandards her. Fur eine Kalibrierkurve im Bereich von 0.1 bis 1.0 pug/mL pipettieren
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Sie beispielsweise 100, 250, 500, 750 und 1000 pL der 10 pg/mL Zwischenverdinnung in
separate 10-mL-Messkolben und fillen diese jeweils bis zur Marke auf.

» Kalibrierung: Analysieren Sie diese Standards von der niedrigsten zur hdchsten
Konzentration, um die Linearitat des Instruments zu Uberprifen und eine Kalibrierkurve zu
erstellen.[16] Eine Mehrpunktkalibrierung mit mindestens 3-5 Konzentrationen wird
empfohlen.[15]

Die Extraktion und Reinigung von Esbiothrin aus komplexen Matrices ist entscheidend fur
eine genaue Quantifizierung. Die Methoden variieren je nach Matrix (z. B. Wasser, Sediment,
Formulierung).[10][11]

Allgemeiner Arbeitsablauf:

e Probenahme: Sammeln Sie eine reprasentative Probe.

o Extraktion: Extrahieren Sie die Analyten aus der Matrix.

o Flussig-Flussig-Extraktion (LLE): Fur wassrige Proben.[11]

o Festphasenextraktion (SPE): Fur wassrige Proben, bietet Konzentration und Reinigung.
[10][17]

o Mikrowellen-assistierte Extraktion (MAE): Fur feste Proben wie Sediment.[10]

e Reinigung (Clean-up): Entfernen Sie storende Matrixkomponenten. Dies kann durch SPE-
Kartuschen (z. B. Florisil) oder Gel-Permeations-Chromatographie (GPC) erfolgen.[11]

o Konzentration: Das Extrakt wird typischerweise unter einem sanften Stickstoffstrom auf ein
kleines, definiertes Volumen eingeengt.[10]

» Analyse: Das aufbereitete Extrakt wird mittels GC oder HPLC analysiert.[17]

Abbildung 3: Allgemeiner Arbeitsablauf fir die Analyse von Esbiothrin in Proben.

Esbiothrin kann sowohl mit GC als auch mit HPLC analysiert werden.

Beispielmethode Gaschromatographie (GC):
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e Anwendung: Besonders geeignet zur Bestimmung von Esbiothrin in Mickenspulen.[4]
e Injektor: Split/Splitless, 250°C

o Saule: Kapillarsdule mit mittlerer Polaritat (z. B. DB-5ms, 30 m x 0.25 mm x 0.25 pum)

o Tragergas: Helium

e Ofenprogramm: z. B. 150°C (1 min halten), dann mit 10°C/min auf 280°C (5 min halten)

o Detektor: Massenspektrometer (MS) im Selected lon Monitoring (SIM) Modus oder
Elektroneneinfangdetektor (ECD).[11][17] GC-MS bietet eine hohere Selektivitat.[18]

Beispielmethode Hochleistungsflissigkeitschromatographie (HPLC):
o Anwendung: Geeignet fur Formulierungen und andere Matrices.[16][17]
o Saule: C18-Umkehrphasenséule (z. B. 150 mm x 4.6 mm, 5 um)

o Mobile Phase: Isokratischer oder Gradienten-Modus mit einem Gemisch aus Acetonitril und
Wasser.[16]

e Flussrate: 1.0 mL/min

o Detektor: UV- oder Diodenarray-Detektor (DAD) bei einer geeigneten Wellenlange (z. B. 225
nm).

e Injektionsvolumen: 10 pL

Regulatorischer Kontext und Sicherheit

Bei der Handhabung von Esbiothrin sind die Sicherheitsdatenblatter zu beachten. Es ist als
gesundheitsschadlich beim Einatmen und Verschlucken sowie als sehr giftig fur
Wasserorganismen mit langfristiger Wirkung eingestuft. In der Europaischen Union wurde die
Genehmigung fur Esbiothrin als Wirkstoff in Biozidprodukten der Produktart 18 (Insektizide,
Akarizide) aufgrund von inakzeptablen Risiken fur die menschliche Gesundheit nicht erteilt.[19]
[20] Seit Januar 2022 dirfen entsprechende Produkte nicht mehr auf dem EU-Markt
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bereitgestellt werden.[19] Forscher sollten sich der lokalen Vorschriften und des

regulatorischen Status des Wirkstoffs bewusst sein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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